5,7-Diphenylquinolin-8-ol

• CAS No.: 620987-09-9
• Molecular Formula: C21H15NO
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 5,7-diphenylquinolin-8-ol
• InChI: InChI=1S/C21H15NO/c23-21-19(16-10-5-2-6-11-16)14-18(15-8-3-1-4-9-15)17-12-7-13-22-20(17)21/h1-14,23H
• InChI Key: PXWPKXKSCKBSIT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(C3=C2C=CC=N3)O)C4=CC=CC=C4

Description

5,7-Diphenylquinolin-8-ol is a sophisticated quinoline derivative of significant interest in chemical and pharmaceutical research. This compound features a quinoline core structure that is selectively substituted with phenyl rings at the 5 and 7 positions and a hydroxyl group at the 8 position. This specific molecular architecture is designed to enhance its electronic properties and binding affinity, making it a valuable scaffold for the development of novel bioactive molecules. Researchers utilize this compound primarily as a key intermediate in the synthesis of more complex heterocyclic systems. Its structural motif is frequently explored in the development of compounds with potential pesticidal and insecticidal activities, building upon the known bioactivity of quinoline derivatives . The presence of the 8-hydroxy group and phenyl substituents makes it a promising ligand for metal coordination chemistry, which can be exploited in creating catalysts or in materials science applications. Furthermore, the diphenylquinoline structure is of interest in medicinal chemistry for the design and synthesis of new molecular entities aimed at modulating various biological targets. As a building block, it offers researchers a versatile platform for further functionalization through modern synthetic methodologies. Our 5,7-Diphenylquinolin-8-ol is supplied as a high-grade material to ensure consistency and reliability in your experimental work. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5,7-Diphenylquinolin-8-ol with halogenated and alkylated analogs based on available

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	Applications
5,7-Diphenylquinolin-8-ol	Phenyl (C₆H₅)	~297.34 (calculated)	Hypothesized lower solubility in water due to phenyl groups; enhanced lipophilicity	Potential use in organic electronics or as a ligand in hydrophobic metal complexes
5,7-Dichloroquinolin-8-ol	Cl	214.05	Planar structure; forms hydrogen-bonded dimers ; soluble in chloroform	Analytical reagent for tin detection ; antimicrobial agent
5,7-Dibromoquinolin-8-ol	Br	303.96	Higher molecular weight; forms stable metal chelates	Antibacterial activity; used in experimental phasing of macromolecules
5-Methylquinolin-8-ol	CH₃	159.18	Moderate lipophilicity; hydrogen-bond acceptor/donor sites	Corrosion inhibition; potential pharmaceutical intermediate

Key Observations :

• Halogenated Derivatives: Electron-withdrawing groups (Cl, Br) enhance acidity of the hydroxyl group, facilitating metal chelation. However, 5,7-dichloroquinolin-8-ol forms fewer metal chelates than unsubstituted quinolin-8-ol due to steric and electronic effects .
• Phenyl-Substituted Analogs : Bulkier aryl groups (e.g., phenyl) likely reduce solubility in polar solvents but improve compatibility with organic matrices, making them candidates for materials science applications.